Cas no 1692667-30-3 (3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1692667-30-3
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5966278
• PubChem ID: 136837481
• Update Time: 2025-06-12

3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1692667-30-3
• EN300-1119140

• Inchi： 1S/C13H15N3/c1-10-7-15-16-9-12(8-14-13(10)16)11-5-3-2-4-6-11/h2-7,12,14H,8-9H2,1H3
• InChI Key： DOEASWPTXZUKGC-UHFFFAOYSA-N
• SMILES： N12C(=C(C)C=N1)NCC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Professional Introduction to 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine (CAS No. 1692667-30-3)

The compound 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine, identified by its CAS number CAS No. 1692667-30-3, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This bicyclic structure, comprising a pyrazoloapyrimidine core, has garnered considerable attention due to its unique molecular architecture and potential biological activities. The presence of both methyl and phenyl substituents in the molecule imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and medicinal chemistry investigations.

Recent studies have highlighted the importance of pyrazoloapyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of atoms in 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine allows for selective interactions with biological targets, which is crucial for achieving high efficacy and minimal side effects. Researchers have been particularly interested in exploring its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

In the realm of medicinal chemistry, the synthesis of 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine has been optimized through various methodologies to enhance yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazoloapyrimidine core efficiently. These synthetic approaches not only facilitate the production of the compound but also provide insights into its structural flexibility and reactivity.

The pharmacological profile of 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine has been extensively evaluated in preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on several target proteins implicated in diseases such as cancer and inflammation. The phenyl substituent appears to play a critical role in modulating binding affinity by enhancing hydrophobic interactions with the target site. Additionally, the methyl group contributes to steric hindrance, which can be fine-tuned to optimize drug-like properties.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore new analogs with enhanced potency or improved pharmacokinetic profiles. This modular approach allows for rapid screening and identification of promising candidates for clinical development.

The integration of computational methods into the study of 3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine has accelerated the discovery process significantly. Molecular modeling techniques have been used to predict binding modes and interaction energies with biological targets. These simulations provide valuable insights into how structural modifications might influence biological activity, thereby guiding experimental design more effectively.

In conclusion,3-methyl-6-phenyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine(CAS No. 1692667-30-3) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. As further studies continue to uncover its potential applications,this compound is poised to make significant contributions to modern medicine.